Stachyose hydrate
Stachyose hydrate
Stachyose is an oligosaccharide and prebiotic. In vivo, stachyose (1 g/kg per day) reduces the number of colonic lesions and serum TNF-α, IL-6, IL-10, and IL-17a levels, as well as increases gut levels of Akkermansia and the probiotic Lactobacillus, in a rat model of colitis induced by dextran sulfate (DSS;). It decreases serum LPS, IL-6, and TNF-α levels and enriches Phascolarctobacterium, Bilophila, Oscillospira, and Turicibacter in the gut microbiota in a rat model of diabetes induced by high-fat diet and streptozotocin (STZ;). Stachyose also enhances berberine-induced blood glucose control and improvements in insulin resistance, as well as decreases the fecal concentration of short-chain fatty acids, in the KKAγ mouse model of type 2 diabetes.
(2S,3R,4S,5R,6R)-2-[[(2R,3R,4S,5R,6S)-6-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Salacia oblonga and Stachys with data available.
(2S,3R,4S,5R,6R)-2-[[(2R,3R,4S,5R,6S)-6-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Salacia oblonga and Stachys with data available.
Brand Name:
Vulcanchem
CAS No.:
54261-98-2
VCID:
VC0047976
InChI:
InChI=1S/C24H42O21/c25-1-6-10(28)14(32)17(35)21(41-6)39-3-8-11(29)15(33)18(36)22(42-8)40-4-9-12(30)16(34)19(37)23(43-9)45-24(5-27)20(38)13(31)7(2-26)44-24/h6-23,25-38H,1-5H2
SMILES:
C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OCC3C(C(C(C(O3)OC4(C(C(C(O4)CO)O)O)CO)O)O)O)O)O)O)O)O)O)O
Molecular Formula:
C₂₄H₄₂O₂₁ . x H ₂O
Molecular Weight:
666.58
Stachyose hydrate
CAS No.: 54261-98-2
Cat. No.: VC0047976
Molecular Formula: C₂₄H₄₂O₂₁ . x H ₂O
Molecular Weight: 666.58
* For research use only. Not for human or veterinary use.
Specification
| Description | Stachyose is an oligosaccharide and prebiotic. In vivo, stachyose (1 g/kg per day) reduces the number of colonic lesions and serum TNF-α, IL-6, IL-10, and IL-17a levels, as well as increases gut levels of Akkermansia and the probiotic Lactobacillus, in a rat model of colitis induced by dextran sulfate (DSS;). It decreases serum LPS, IL-6, and TNF-α levels and enriches Phascolarctobacterium, Bilophila, Oscillospira, and Turicibacter in the gut microbiota in a rat model of diabetes induced by high-fat diet and streptozotocin (STZ;). Stachyose also enhances berberine-induced blood glucose control and improvements in insulin resistance, as well as decreases the fecal concentration of short-chain fatty acids, in the KKAγ mouse model of type 2 diabetes. (2S,3R,4S,5R,6R)-2-[[(2R,3R,4S,5R,6S)-6-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Salacia oblonga and Stachys with data available. |
|---|---|
| CAS No. | 54261-98-2 |
| Molecular Formula | C₂₄H₄₂O₂₁ . x H ₂O |
| Molecular Weight | 666.58 |
| IUPAC Name | 2-[[6-[[6-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C24H42O21/c25-1-6-10(28)14(32)17(35)21(41-6)39-3-8-11(29)15(33)18(36)22(42-8)40-4-9-12(30)16(34)19(37)23(43-9)45-24(5-27)20(38)13(31)7(2-26)44-24/h6-23,25-38H,1-5H2 |
| SMILES | C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OCC3C(C(C(C(O3)OC4(C(C(C(O4)CO)O)O)CO)O)O)O)O)O)O)O)O)O)O |
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